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An In-depth Technical Guide to the Olfactory Perception and Odor Threshold of Delta-
Damascone

Introduction

Delta-damascone, a member of the rose ketone family, is a potent fragrance and flavor
chemical renowned for its complex and powerful aroma.[1][2][3] Its unique scent profile makes
it a valuable ingredient in perfumery and food science, where it imparts rich, fruity-floral
characteristics.[1][4][5] This technical guide provides a comprehensive overview of the olfactory
perception of delta-damascone, its odor threshold, the experimental protocols for its
determination, and the underlying molecular mechanisms of its detection.

Olfactory Perception and Odor Profile

Delta-damascone possesses a highly diffusive and strong, multifaceted aroma.[1][5] Its scent
is primarily characterized as fruity and floral, with sweet undertones.[1] Specific olfactory notes
commonly attributed to delta-damascone include:

 Fruity: Blackcurrant (cassis), plum, and apple.[1][2][4][5][6]
o Floral: A distinct rosy character.[4][5]

o Complex Nuances: Subtle warmth with tobacco-like and earthy aspects.[1][2][4][6]
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Compared to its isomers, delta-damascone is described as sweeter and more vibrant than
beta-damascone and fruitier with less of a rosy note than alpha-damascone.[2][4] Its
complexity allows it to blend well with aldehydic, floral, woody, herbal, and citrus notes, adding
depth and brightness to fragrance compositions.[1][5]

Quantitative Data Summary

The following table summarizes the key quantitative data for delta-damascone.

Property Value Medium Reference

Odor Detection

0.007 ng/L Air [7]
Threshold
Odor Threshold 0.0011 pg/mL Not Specified [8][9]
57378-68-4, 71048-
CAS Number N/A [L15116]1[7]
82-3
Molecular Formula Ci3H200 N/A [7]
Molecular Weight 192.3 g/mol N/A [7]
Flash Point 103 °C (217.4 °F) N/A [7][10]
Boiling Point 264 °C (507.2 °F) N/A [7]
Tenacity on Smelling
> 200 hours N/A [4]

Strip

Experimental Protocols

The determination of odor thresholds is a critical aspect of sensory science, relying on
standardized methodologies to ensure reproducibility and accuracy.[11][12]

Methodology: Forced-Choice Ascending Concentration
Series (ASTM E679)

A prevalent method for determining odor detection thresholds is the Forced-Choice Ascending
Concentration Series Method of Limits, as standardized by ASTM E679.[11][13]
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» Panelist Selection: A panel of human assessors is selected. Panelists are typically screened
for olfactory sensitivity and trained in sniffing techniques and standardized responses to
minimize individual variability.[12][13]

o Sample Preparation: A stock solution of delta-damascone is prepared in a suitable solvent
(e.g., ethanol) or adsorbed onto an inert medium. A series of dilutions is then created,
typically using a factor of two or three, with odor-free water or air as the diluent.[11] The
concentration range is designed to span from sub-threshold to easily detectable levels.[11]

¢ Presentation: Panelists are presented with a set of three samples (a "triad"), where one
contains the diluted odorant and the other two are blanks (containing only the diluent). This is
known as a three-alternative forced-choice (3-AFC) paradigm.[14] The presentation is done
in an ascending order of concentration.

o Evaluation: For each triad, the panelist is required to identify the odor-containing sample,
even if they are only guessing. The concentration at which a panelist correctly identifies the
odorant for a set number of consecutive presentations is recorded as their individual
threshold.

o Data Analysis: The geometric mean of the individual thresholds from all panelists is
calculated to determine the group's odor detection threshold (ODT).[13] This is often defined
as the concentration at which 50% of the panel can detect the odor.[13]

Other Methodologies

e Gas Chromatography-Olfactometry (GC-O): This technique separates volatile compounds in
a sample using gas chromatography. The effluent from the GC column is split, with one
portion going to a chemical detector (like a mass spectrometer) and the other to a sniffing
port where a trained assessor evaluates the odor of the eluting compounds. This method is
crucial for identifying specific odor-active compounds in complex mixtures.[8]

e S-Curve Method (Logistic Regression): In this approach, panelists' responses (correct or
incorrect identifications) across a range of concentrations are plotted. A logistic regression
model is then fitted to the data to determine the concentration at which there is a 50%
probability of detection, providing a statistically robust threshold value.[8][14]
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The perception of odorants like delta-damascone begins with a complex signal transduction
cascade in the olfactory sensory neurons (OSNs) of the nasal epithelium. This process is
mediated by Olfactory Receptors (ORs), which are the largest superfamily of G protein-coupled
receptors (GPCRs).[15][16][17]

The Olfactory Signaling Pathway

» Receptor Binding: A molecule of delta-damascone binds to a specific Olfactory Receptor
(OR) on the cilia of an OSN.[15] Molecular docking studies suggest that delta-damascone
has a low binding energy, which correlates with its high potency, and that key amino acid
residues like TYR-262 and TYR-251 are important for this interaction.[8][9]

o G Protein Activation: This binding event causes a conformational change in the OR,
activating an associated heterotrimeric G protein, specifically the olfactory-specific G-protein,
Goaolf.[15][18]

e Second Messenger Production: The activated Gaolf subunit dissociates and binds to
adenylyl cyclase type Il (ACIII), stimulating it to convert ATP into cyclic adenosine
monophosphate (CAMP).[15][18] cAMP acts as a second messenger, amplifying the initial
signal.

e lon Channel Opening: cAMP molecules bind to and open cyclic nucleotide-gated (CNG)
cation channels in the neuron's cell membrane.[15][18]

» Depolarization: The opening of CNG channels allows an influx of positively charged ions,
primarily calcium (Ca2*) and sodium (Na*), into the cell. This influx depolarizes the OSN's
membrane potential.

 Signal Propagation: The initial depolarization triggers the opening of voltage-gated sodium
channels, generating an action potential (a nerve impulse). This electrical signal travels
along the neuron's axon to the olfactory bulb in the brain for further processing, leading to
the perception of the odor.
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The G-Protein Coupled Olfactory Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://olfactorian.com/materials/damascone-delta
https://www.iff.com/scent/ingredients-compendium/damascone-delta/
https://fraterworks.com/products/damascone-delta
https://studio.dsm-firmenich.com/product/damascone-delta-pe-937856
https://www.thegoodscentscompany.com/data/rw1006961.html
https://www.scentree.co/en/(E_Z)-Delta-damascone%C2%AE.html
https://www.researchgate.net/publication/398105304_Olfactory_Perception_and_Receptor_Binding_of_Damascone_Isomers_Unravelling_the_Role_of_Double_Bond_Configuration
https://discovery.researcher.life/article/olfactory-perception-and-receptor-binding-of-damascone-isomers-unravelling-the-role-of-double-bond-configuration/f5ccc1feea4535e0bed347bc1b389365
https://finefrag.com/wp-content/uploads/2019/11/DAMASCONE-DELTA-BHT_00043930_EU_MSDS_17SEP2019_111077.pdf
https://www.researchgate.net/publication/328589366_Important_Considerations_for_Estimating_Odor_Threshold_Concentrations_of_Contaminants_Found_in_Water_Supplies
http://www.leffingwell.com/odorback.htm
https://www.fivesenses.com/Documents/Library/33%20%20Odor%20Basics.pdf
https://academic.oup.com/chemse/article/29/4/311/341004
https://pmc.ncbi.nlm.nih.gov/articles/PMC11115879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11115879/
https://grantome.com/grant/NIH/K99-DC018333-02
https://grantome.com/grant/NIH/K99-DC018333-02
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455932/
https://www.pnas.org/doi/10.1073/pnas.1418515112
https://www.benchchem.com/product/b1588474#olfactory-perception-and-odor-threshold-of-delta-damascone
https://www.benchchem.com/product/b1588474#olfactory-perception-and-odor-threshold-of-delta-damascone
https://www.benchchem.com/product/b1588474#olfactory-perception-and-odor-threshold-of-delta-damascone
https://www.benchchem.com/product/b1588474#olfactory-perception-and-odor-threshold-of-delta-damascone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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